Cas no 958454-33-6 (2-(2-Bromo-3-fluorophenyl)acetic acid)

2-(2-Bromo-3-fluorophenyl)acetic acid is a halogenated phenylacetic acid derivative with significant utility in organic synthesis and pharmaceutical research. The presence of both bromine and fluorine substituents on the aromatic ring enhances its reactivity, making it a valuable intermediate for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. Its carboxylic acid functionality allows for further derivatization, enabling the synthesis of esters, amides, and other bioactive compounds. The compound's well-defined structure and high purity make it suitable for applications in medicinal chemistry, particularly in the development of fluorinated drug candidates. Its stability under standard storage conditions ensures reliable performance in synthetic workflows.
2-(2-Bromo-3-fluorophenyl)acetic acid structure
958454-33-6 structure
Product Name:2-(2-Bromo-3-fluorophenyl)acetic acid
CAS No:958454-33-6
MF:C8H6BrFO2
MW:233.034445285797
MDL:MFCD09864672
CID:873501
PubChem ID:26985274
Update Time:2025-08-03

2-(2-Bromo-3-fluorophenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(2-Bromo-3-fluorophenyl)acetic acid
    • (2-Bromo-3-Fluoro-Phenyl)-Acetic Acid
    • 2-(2-bromo-3-fluoro-phenyl)acetic acid
    • 2-Bromo-3-fluorophenylacetic acid
    • (2-bromo-3-fluorophenyl)acetic acid
    • 2-Bromo-3-fluorophenylaceticacid
    • SBB098020
    • 6562AC
    • AM62262
    • 2-(2-bromanyl-3-fluoranyl-phenyl)ethanoic acid
    • A837971
    • 2-Bromo-3-fluorobenzeneacetic acid (ACI)
    • 2-(2-Bromo-3-fluorophenyl)aceticacid
    • MDL： MFCD09864672
    • Inchi： 1S/C8H6BrFO2/c9-8-5(4-7(11)12)2-1-3-6(8)10/h1-3H,4H2,(H,11,12)
    • InChI Key： GQCHYZKUKPMGKK-UHFFFAOYSA-N
    • SMILES： O=C(CC1C(Br)=C(F)C=CC=1)O

Computed Properties

  • Exact Mass: 231.95400
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 174
  • Topological Polar Surface Area: 37.3

Experimental Properties

  • Density: 1.697±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 312.2±27.0℃ at 760 mmHg
  • Solubility: Very slightly soluble (0.82 g/l) (25 º C),
  • PSA: 37.30000
  • LogP: 2.21530

2-(2-Bromo-3-fluorophenyl)acetic acid Security Information

  • Hazardous Material Identification： C
  • HazardClass：IRRITANT

2-(2-Bromo-3-fluorophenyl)acetic acid Customs Data

  • HS CODE：2916399090
  • Customs Data：

    China Customs Code:

    2916399090

    Overview:

    2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Summary:

    2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2-(2-Bromo-3-fluorophenyl)acetic acid Pricemore >>

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2-(2-Bromo-3-fluorophenyl)acetic acid Production Method

Production Method 1

132715-69-6 132715-69-6
18107-18-1 18107-18-1
958454-33-6 958454-33-6
Reaction Conditions
1.1 Reagents: Oxalyl chloride Catalysts: Dimethylformamide ;  0 °C; 2 h, rt
1.2 Solvents: Diethyl ether ,  Acetonitrile ;  2 h, rt
1.3 Reagents: Sodium bicarbonate Solvents: Ethyl acetate ,  Water ;  rt
1.4 Reagents: Silver acetate Solvents: 1,4-Dioxane ,  Water ;  2 h, 0 °C → 70 °C
1.5 Reagents: Sodium carbonate Solvents: Water
Reference
Phosphodiesters as GPR84 Antagonists for the Treatment of Ulcerative Colitis
Chen, Lin-Hai ; Zhang, Qing; Xiao, Yu-Feng; Fang, You-Chen; Xie, Xin; et al, Journal of Medicinal Chemistry, 2022, 65(5), 3991-4006

2-(2-Bromo-3-fluorophenyl)acetic acid Raw materials

2-(2-Bromo-3-fluorophenyl)acetic acid Preparation Products

2-(2-Bromo-3-fluorophenyl)acetic acid Related Literature

958454-33-6 (2-(2-Bromo-3-fluorophenyl)acetic acid) Related Products

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